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Compound of Interest

Compound Name: Neodiosmin

Cat. No.: B190348 Get Quote

This guide provides crucial safety, handling, and disposal information for Neodiosmin, a

flavone glycoside isolated from Citrus aurantium.[1] Designed for researchers, scientists, and

drug development professionals, this document outlines the necessary personal protective

equipment (PPE), procedural steps for safe handling, and proper disposal methods to ensure a

secure laboratory environment.

Safety and Hazard Information
While a specific hazard classification for Neodiosmin is not readily available, it is prudent to

handle it as a compound with potential hazards. A Safety Data Sheet (SDS) for the related

compound Diosmin indicates it is not classified as a hazardous substance or mixture. However,

standard laboratory precautions should always be observed.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₂₈H₃₂O₁₅ [2][3]

Molecular Weight 608.54 g/mol [2][3]

Appearance Solid [4]

Melting Point
274 °C (525 °F) (for the related

compound Diosmin)
[4]

Solubility Soluble in DMSO (100 mg/mL) [2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling Neodiosmin. The following table summarizes the recommended PPE.

Body Part Protection Standard/Specification

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Conforming to EN166 (EU) or

NIOSH (US) approved

standards.[4]

Hands
Chemical-resistant gloves

(e.g., nitrile rubber).
Inspect gloves prior to use.[4]

Body Laboratory coat. ---

Respiratory

Not generally required under

normal handling conditions

with adequate ventilation. If

dust is generated, a P95 (US)

or P1 (EU EN 143) particle

respirator may be used.

Use respirators and

components tested and

approved under appropriate

government standards such as

NIOSH (US) or CEN (EU).[4]

Operational Plan for Safe Handling
Adherence to a strict operational plan is critical for the safe handling of Neodiosmin in a

laboratory setting. The following workflow diagram and procedural steps provide a clear guide
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from preparation to post-handling.

Workflow for Safe Handling of Neodiosmin

Preparation Handling Post-Handling

Prepare Well-Ventilated Area
(Fume Hood) Don Appropriate PPE Gather All Necessary

Materials and Equipment Weigh NeodiosminProceed to Handling Dissolve in Solvent
(e.g., DMSO) Perform Experiment Decontaminate Work Area

and Equipment
Complete Experiment Doff PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Workflow for the safe handling of Neodiosmin.

Experimental Protocols: Step-by-Step Guidance

Preparation and Weighing

Work Area Preparation: Ensure a well-ventilated work area, preferably a chemical fume

hood. Confirm that an emergency eyewash station and safety shower are readily accessible.

Don PPE: Before handling Neodiosmin, put on all required personal protective equipment

as specified in the table above.

Handling: Minimize the generation of dust when handling the solid compound. Avoid all

personal contact, including inhalation. Do not eat, drink, or smoke in the handling area.

Dissolution and Experimental Use

Solvent Preparation: If preparing a stock solution, use a suitable solvent such as DMSO.[2]

Dissolution: Carefully add the weighed Neodiosmin to the solvent. If necessary, sonicate or

gently warm the solution to aid dissolution.

Experimental Procedure: Carry out the experiment according to your laboratory's specific

protocol, maintaining all safety precautions.

Post-Experiment and Decontamination
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Decontamination: After handling, thoroughly clean the work surface and any equipment used

with an appropriate cleaning agent.

Waste Disposal: Dispose of all waste materials, including contaminated PPE, according to

the disposal plan outlined below.

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of Neodiosmin and its containers is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Type Disposal Method

Unused Neodiosmin

Dispose of as chemical waste in accordance

with local, state, and federal regulations. Do not

allow the product to enter drains.[4]

Contaminated Labware (e.g., pipette tips, vials)
Place in a designated, sealed waste container

for chemical waste.

Contaminated PPE (e.g., gloves)

Dispose of in accordance with applicable laws

and good laboratory practices.[4] Place in a

sealed bag or container for hazardous waste

disposal.

Empty Containers

Rinse thoroughly with an appropriate solvent.

Dispose of the rinsed container with regular lab

glass or plastic waste, or as directed by your

institution's safety guidelines. The rinsate should

be treated as chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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